Cas no 88840-21-5 (Indolo[2,3-a]quinolizine-2,4(3H,6H)-dione, 7,12-dihydro-3,3-dimethyl-)

• Product Name: Indolo[2,3-a]quinolizine-2,4(3H,6H)-dione, 7,12-dihydro-3,3-dimethyl-
• CAS No: 88840-21-5
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 620845
• PubChem ID: 13464331
• Update Time: 2025-04-19

Indolo[2,3-a]quinolizine-2,4(3H,6H)-dione, 7,12-dihydro-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Indolo[2,3-a]quinolizine-2,4(3H,6H)-dione, 7,12-dihydro-3,3-dimethyl-
• 3,3-dimethyl-7,12-dihydro-6H-indolo[2,3-a]quinolizine-2,4-dione
• DTXSID60541489
• 88840-21-5
• 3,3-Dimethyl-7,12-dihydroindolo[2,3-a]quinolizine-2,4(3H,6H)-dione

• Inchi： 1S/C17H16N2O2/c1-17(2)14(20)9-13-15-11(7-8-19(13)16(17)21)10-5-3-4-6-12(10)18-15/h3-6,9,18H,7-8H2,1-2H3
• InChI Key： WNHGRAOJYWEWKU-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C(C=C2C3=C(C4C=CC=CC=4N3)CCN21)=O

Computed Properties

• Exact Mass: 280.121177757g/mol
• Monoisotopic Mass: 280.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.2Ų